Cas no 2009518-36-7 (tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2009518-36-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5772086
• PubChem ID: 165468013
• Update Time: 2025-06-14

tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate
• EN300-796882
• 2009518-36-7

• Inchi： 1S/C14H21NO3/c1-5-8-15(13(17)18-14(2,3)4)10-12(16)9-11-6-7-11/h1,11H,6-10H2,2-4H3
• InChI Key： HKRMMINMUVXXJX-UHFFFAOYSA-N
• SMILES： O=C(CN(CC#C)C(=O)OC(C)(C)C)CC1CC1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate

Research Brief on tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2009518-36-7)

The compound tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate (CAS: 2009518-36-7) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate, which make it a promising scaffold for the design of novel bioactive compounds. The presence of the cyclopropyl and propynyl groups, along with the carbamate functionality, provides multiple sites for chemical modification, enabling the exploration of diverse pharmacological properties. Researchers have employed advanced synthetic strategies, including palladium-catalyzed cross-coupling reactions, to derivatize this core structure efficiently.

In vitro and in vivo evaluations have demonstrated that derivatives of tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate exhibit significant activity against various biological targets. Notably, some analogs have shown potent inhibition of key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that certain modifications to the core structure can enhance blood-brain barrier penetration, opening avenues for central nervous system (CNS) drug development.

Mechanistic studies have begun to elucidate the molecular interactions between tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate derivatives and their biological targets. X-ray crystallography and molecular docking simulations have revealed specific binding modes, providing valuable insights for structure-activity relationship (SAR) optimization. These findings are instrumental in guiding the design of next-generation compounds with improved potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate-based therapeutics. Issues such as metabolic stability, pharmacokinetic properties, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through systematic medicinal chemistry optimization and comprehensive preclinical evaluation.

In conclusion, tert-butyl N-(3-cyclopropyl-2-oxopropyl)-N-(prop-2-yn-1-yl)carbamate represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Continued exploration of its chemical space and biological activities is expected to yield novel therapeutic candidates for various diseases. Future studies should focus on advancing the most promising derivatives through the drug development pipeline while addressing the remaining scientific and translational challenges.